6-chloro-N-(4-cyano-2,5-difluorophenyl)-1H-indole-3-sulfonamide

• IUPAC Name: 6-chloro-N-(4-cyano-2,5-difluorophenyl)-1H-indole-3-sulfonamide
• InChI: InChI=1S/C15H8ClF2N3O2S/c16-9-1-2-10-13(4-9)20-7-15(10)24(22,23)21-14-5-11(17)8(6-19)3-12(14)18/h1-5,7,20-21H
• InChI Key: LPTUHTIDKFDPEY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)NC=C2S(=O)(=O)NC3=C(C=C(C(=C3)F)C#N)F
• Molecular Formula: C15H8ClF2N3O2S
• Molecular Weight: 367.8 g/mol

Description

6-chloro-N-(4-cyano-2,5-difluorophenyl)-1H-indole-3-sulfonamide is a useful research compound. Its molecular formula is C15H8ClF2N3O2S and its molecular weight is 367.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Agents

A study detailed the synthesis and evaluation of sulfonamides, including compounds similar to 6-chloro-N-(4-cyano-2,5-difluorophenyl)-1H-indole-3-sulfonamide, as potent inhibitors of beta-carbonic anhydrases from Mycobacterium tuberculosis. These compounds showed excellent inhibitory activity, suggesting their potential in developing antimycobacterial agents with an alternative mechanism of action (Güzel et al., 2009).

Antiviral Activity

Another research synthesized derivatives to explore their antiviral activities. Although not directly mentioning this compound, the study involves similar sulfonamide derivatives and their evaluation against viral infections, indicating the broader antiviral application potential of such compounds (Chen et al., 2010).

Cancer Detection

A novel water-soluble near-infrared dye, developed for cancer detection using optical imaging, showcases the application of sulfonamide-based compounds in biomedical imaging. This research points to the potential of sulfonamide derivatives in creating molecular beacons for cancer detection (Pham et al., 2005).

Environmental Applications

Investigations into the environmental behaviors and potential adverse effects of fluorinated compounds, including those related to sulfonamides, have been conducted. These studies are crucial for understanding the ecological impact of such chemicals, pointing towards their environmental research applications (Ruan et al., 2015).

Molecular Interactions

Research on sulfonamides, including structural studies and interactions in crystals and solutions, provides valuable insights into their physical and chemical properties. This knowledge is essential for the development of new compounds with specific characteristics and applications (Perlovich et al., 2008).